(Z)-3-(sec-butyl)-5-((2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one

• IUPAC Name: (5Z)-3-butan-2-yl-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H24N4O4S2/c1-3-13(2)24-19(27)15(30-20(24)29)12-14-17(21-7-10-28-11-9-25)22-16-6-4-5-8-23(16)18(14)26/h4-6,8,12-13,21,25H,3,7,9-11H2,1-2H3/b15-12-
• InChI Key: YGKIEHRGXAWUEV-QINSGFPZSA-N
• Canonical SMILES: CCC(C)N1C(=O)C(=CC2=C(N=C3C=CC=CN3C2=O)NCCOCCO)SC1=S
• Isomeric SMILES: CCC(C)N1C(=O)/C(=C/C2=C(N=C3C=CC=CN3C2=O)NCCOCCO)/SC1=S
• Molecular Formula: C20H24N4O4S2
• Molecular Weight: 448.6 g/mol

Description

(Z)-3-(sec-butyl)-5-((2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C20H24N4O4S2 and its molecular weight is 448.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The complex compound "(Z)-3-(sec-butyl)-5-((2-((2-(2-hydroxyethoxy)ethyl)amino)-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one" has not been directly mentioned in the retrieved scientific literature. However, research on related compounds reveals various applications and synthesis techniques that could provide insights into its potential scientific research applications. For example, the synthesis and antimicrobial evaluation of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates involved reactions of related thiazolidinone derivatives, highlighting methods that could potentially apply to the synthesis and functional characterization of the specified compound (Spoorthy, Kumar, Rani, & Ravindranath, 2021).

Docking Studies and Anti-microbial Activities

Research involving docking studies and anti-microbial evaluation of synthesized compounds, such as the study by Spoorthy et al. (2021), can provide a framework for understanding how similar compounds, including the specified thioxothiazolidinone derivative, may interact with biological targets. These studies typically involve computational modeling to predict the compound's binding affinity to enzymes or receptors, which can be crucial for drug development processes.

Heterocyclic Chemistry and Biological Activities

The field of heterocyclic chemistry, particularly involving thiazolidinones, pyrimidines, and related scaffolds, is rich with research exploring the synthesis of new compounds for various biological applications, including antimicrobial, anti-inflammatory, and cytotoxic activities. Compounds similar to the one have been synthesized and evaluated for their biological activities, demonstrating the relevance of this chemical class in medicinal chemistry and pharmaceutical research (Balkan, Urgun, & Özalp, 2001).